Cas no 19897-64-4 (isolaureatin)

• Product Name: isolaureatin
• CAS No: 19897-64-4
• MF: C₁₅H₂₀Br₂O₂
• MW: 392.126103401184
• CID: 883212
• PubChem ID: 5377111
• Update Time: 2025-04-19

isolaureatin Chemical and Physical Properties

Names and Identifiers

• isolaureatin
• (+)-3-(Z)-isolaureatin
• 7-Bromo-4-(1-bromopropyl)-2-(2-penten-4-ynyl)-3,9-dioxabicyclo[4.2.1]nonane
• Z-isolaureatin
• 7-bromo-4-(1-bromopropyl)-2-[(E)-pent-2-en-4-ynyl]-3,9-dioxabicyclo[4.2.1]nonane
• 3,9-Dioxabicyclo[4.2.1]nonane, 7-bromo-4-(1-bromopropyl)-2-(2-penten-4-ynyl)-
• 7-Bromo-4-(1-bromopropyl)-2-(2-penten-4-ynyl)-3,9-dioxabicyclo(4.2.1)nonane
• 3,9-Dioxabicyclo(4.2.1)nonane, 7-bromo-4-(1-bromopropyl)-2-(2-penten-4-ynyl)-
• NSC 122225
• NSC122225
• 3, 7-bromo-4-(1-bromopropyl)-2-(2-penten-4-ynyl)-
• FVHHRUHDUJVLNL-AATRIKPKSA-N
• NSC-122225
• 19897-64-4

• Inchi： 1S/C15H20Br2O2/c1-3-5-6-7-12-15-8-11(17)14(19-15)9-13(18-12)10(16)4-2/h1,5-6,10-15H,4,7-9H2,2H3/b6-5+
• InChI Key： FVHHRUHDUJVLNL-AATRIKPKSA-N
• SMILES： BrC1CC2C(C/C=C/C#C)OC(C(CC)Br)CC1O2

Computed Properties

• Exact Mass: 389.98300
• Monoisotopic Mass: 389.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.81790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes